Cas no 87837-43-2 (3-(2,2-dichlorocyclopropyl)propanoic acid)

• Product Name: 3-(2,2-dichlorocyclopropyl)propanoic acid
• CAS No: 87837-43-2
• MF: C₆H₈Cl₂O₂
• MW: 183.032520294189
• MDL: MFCD29907186
• CID: 4663582
• PubChem ID: 122163708
• Update Time: 2025-11-06

3-(2,2-dichlorocyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanoic acid, 2,2-dichloro-
• 3-(2,2-dichlorocyclopropyl)propanoic acid

• MDL： MFCD29907186
• Inchi： 1S/C6H8Cl2O2/c7-6(8)3-4(6)1-2-5(9)10/h4H,1-3H2,(H,9,10)
• InChI Key： AQFCAHAVXIEJEV-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)CC1(Cl)Cl

Additional information on 3-(2,2-dichlorocyclopropyl)propanoic acid

3-(2,2-Dichlorocyclopropyl)propanoic Acid: Properties, Applications, and Market Insights

3-(2,2-Dichlorocyclopropyl)propanoic acid (CAS No. 87837-43-2) is a specialized organic compound with a unique molecular structure that combines a dichlorocyclopropyl group with a propanoic acid moiety. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. Researchers and industry professionals are increasingly interested in 3-(2,2-dichlorocyclopropyl)propanoic acid derivatives for their potential in developing novel bioactive molecules.

The chemical structure of 3-(2,2-dichlorocyclopropyl)propanoic acid features a cyclopropane ring with two chlorine atoms at the 2-position, attached to a three-carbon carboxylic acid chain. This configuration contributes to its distinct physicochemical properties, including moderate water solubility (approximately 1-5 g/L at 25°C) and a melting point range of 85-90°C. The presence of both the dichlorocyclopropyl group and carboxylic acid functionality makes this compound particularly valuable for click chemistry applications and bioconjugation techniques, which are currently hot topics in medicinal chemistry research.

In pharmaceutical applications, 3-(2,2-dichlorocyclopropyl)propanoic acid CAS 87837-43-2 serves as a crucial building block for the synthesis of various drug candidates. Recent studies have explored its use in developing protease inhibitors and antimicrobial agents, addressing the growing global concern about antibiotic resistance. The compound's structural features allow for efficient modification, enabling medicinal chemists to create diverse molecular libraries for high-throughput screening. This aligns with current industry trends toward fragment-based drug discovery and targeted molecular design approaches.

The agrochemical sector has shown increasing interest in 3-(2,2-dichlorocyclopropyl)propanoic acid derivatives for developing next-generation crop protection agents. With the agricultural industry facing pressure to produce more sustainable solutions, this compound's potential in creating novel pesticides with improved environmental profiles has become a focus area. Researchers are particularly excited about its application in green chemistry formulations that reduce ecological impact while maintaining efficacy against resistant pest strains.

Material science applications of 3-(2,2-dichlorocyclopropyl)propanoic acid have expanded significantly in recent years. The compound serves as a precursor for specialty polymers with enhanced thermal stability and chemical resistance. These materials find use in advanced coatings, adhesives, and electronic components. The current market demand for high-performance polymers in renewable energy technologies has further increased the commercial importance of this chemical intermediate.

From a synthetic chemistry perspective, 3-(2,2-dichlorocyclopropyl)propanoic acid CAS 87837-43-2 offers several advantages. Its well-defined stereochemistry and functional group compatibility make it an attractive starting material for asymmetric synthesis. Recent publications have highlighted its utility in organocatalysis and metal-free coupling reactions, which align with the pharmaceutical industry's push toward more sustainable synthetic methodologies. The compound's stability under various reaction conditions also makes it suitable for multistep synthetic sequences.

The global market for 3-(2,2-dichlorocyclopropyl)propanoic acid has shown steady growth, with Asia-Pacific emerging as both a major production hub and consumption region. Market analysts attribute this growth to increasing R&D investments in pharmaceutical and agrochemical sectors, particularly in countries like China and India. Current price trends indicate moderate fluctuations based on raw material availability and regional demand patterns, with purity grades above 98% commanding premium pricing in specialty chemical markets.

Quality control and analytical characterization of 3-(2,2-dichlorocyclopropyl)propanoic acid typically involve HPLC, GC-MS, and NMR techniques. Recent advancements in analytical method development have enabled more precise quantification of impurities and stereochemical purity assessment. These improvements are particularly important for pharmaceutical applications where stringent regulatory requirements apply. The compound's stability profile under various storage conditions has also been extensively studied to ensure batch-to-batch consistency.

Environmental and safety considerations for 3-(2,2-dichlorocyclopropyl)propanoic acid handling follow standard laboratory protocols for carboxylic acid compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended during handling. The compound's environmental fate and biodegradation pathways have been studied as part of regulatory submissions for various applications, with particular attention to its ecological impact assessment in agricultural uses.

Future research directions for 3-(2,2-dichlorocyclopropyl)propanoic acid derivatives include exploring their potential in drug delivery systems and smart materials. The compound's ability to form stable conjugates with various biomolecules makes it interesting for targeted therapy applications. Additionally, materials scientists are investigating its incorporation into stimuli-responsive polymers that could find applications in biomedical devices and controlled release formulations.

For researchers and procurement specialists seeking 3-(2,2-dichlorocyclopropyl)propanoic acid CAS 87837-43-2, several reputable suppliers offer the compound in various quantities and purity grades. Current best practices recommend verifying certificates of analysis and requesting batch-specific characterization data, especially for critical applications. The development of more sustainable production methods for this intermediate remains an active area of process chemistry research, with several green synthesis routes recently published in peer-reviewed journals.